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Compound of Interest

Compound Name: 3c-b-Fly hydrochloride

Cat. No.: B592872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

disposal of 3c-b-Fly hydrochloride. Given that the physiological and toxicological properties of

this compound are not fully known, a cautious approach to its handling and disposal is

imperative to ensure laboratory safety and environmental protection.

Chemical and Physical Properties
A summary of the available quantitative data for 3c-b-Fly hydrochloride is presented below.

The lack of complete data underscores the necessity of handling this compound with care, as

potential hazards may be uncharacterized.
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Property Data Reference

Molecular Formula C₁₃H₁₆BrNO₂ • HCl [1]

Molecular Weight 334.6 g/mol [1]

Appearance Crystalline Solid [1]

Purity ≥95% [1]

Melting Point Undetermined [2]

Boiling Point Undetermined [2]

Flammability Product is not flammable [2]

Solubility

DMF: 1 mg/ml, DMSO: 5

mg/ml, DMSO:PBS (pH 7.2)

(1:1): 0.5 mg/ml

[1]

Hazard Classification (GHS) The substance is not classified [2]

Disposal Protocol for 3c-b-Fly Hydrochloride
Due to the unknown toxicological profile of 3c-b-Fly hydrochloride, it is crucial to manage its

waste as if it were hazardous. The following step-by-step procedure is based on established

best practices for the disposal of novel research compounds.

Step 1: Waste Segregation

Immediately segregate all waste materials containing 3c-b-Fly hydrochloride from other

laboratory waste streams at the point of generation.[3]

This includes contaminated personal protective equipment (PPE), weighing boats, pipette

tips, and any solutions containing the compound.

Use dedicated, clearly labeled, and chemically compatible waste containers.[3]

Step 2: Waste Container Labeling

Properly label the hazardous waste container with the following information:
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The words "Hazardous Waste".[3]

The full chemical name: "3c-b-Fly hydrochloride". Avoid using abbreviations or chemical

formulas.[3]

The approximate concentration and quantity of the waste.

The statement: "Hazards Not Fully Known".[3]

The date when waste was first added to the container (accumulation start date).[3]

Your name, laboratory, and contact information.[3]

Step 3: Storage of Chemical Waste

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

The container must be kept closed at all times, except when adding waste.

Step 4: Arrange for Disposal

Do not dispose of 3c-b-Fly hydrochloride down the drain or in the regular trash. The Safety

Data Sheet indicates it is slightly hazardous for water and should not be allowed to enter

sewers or ground water.[2]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for hazardous chemical waste.

Provide the EHS office with all available information regarding the compound.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 3c-b-Fly
hydrochloride, emphasizing a conservative approach due to its unknown toxicological

properties.
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Step 1: Generation & Segregation

Step 2: Containment & Labeling

Step 3: Storage

Step 4: Final Disposal

3c-b-Fly HCl Waste Generation
(e.g., unused solid, contaminated labware, solutions)

Segregate at Point of Generation

Place in a Designated, Compatible
Hazardous Waste Container

Label Container:
- 'Hazardous Waste'

- '3c-b-Fly hydrochloride'
- 'Hazards Not Fully Known'
- Accumulation Start Date

- PI/Lab Information

Keep Container Securely Closed

Store in a Designated Satellite
Accumulation Area

Contact Institutional EHS Office
for Waste Pickup Do NOT Dispose via Sink or Trash

EHS Manages Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 3c-b-Fly hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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